Cas no 25095-48-1 (Pyrimidine, 2,4-diphenyl-)

• Product Name: Pyrimidine, 2,4-diphenyl-
• CAS No: 25095-48-1
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 1420667
• PubChem ID: 11230014
• Update Time: 2025-04-20

Pyrimidine, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-diphenyl-
• 2,4-diphenylpyrimidine
• diphenylpyrimidine
• 25095-48-1
• DTXSID90459467
• AC-907/34111010
• SCHEMBL190954

• Inchi： 1S/C16H12N2/c1-3-7-13(8-4-1)15-11-12-17-16(18-15)14-9-5-2-6-10-14/h1-12H
• InChI Key： WDRUBCBSUBXPSW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.10016
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78